Cas no 1241953-01-4 (1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene)
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene
- 1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene
-
- Inchi: 1S/C9H8BrF3O3/c1-14-5-15-8-4-6(2-3-7(8)10)16-9(11,12)13/h2-4H,5H2,1H3
- InChI Key: SFYIECVECZDAHH-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1OCOC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 213
- XLogP3: 3.7
- Topological Polar Surface Area: 27.7
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021R5S-1g |
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene |
1241953-01-4 | 95% | 1g |
$218.00 | 2025-02-13 | |
| Aaron | AR021R5S-5g |
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene |
1241953-01-4 | 95% | 5g |
$653.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1264189-500mg |
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene |
1241953-01-4 | 98% | 500mg |
¥1195.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1264189-1g |
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene |
1241953-01-4 | 98% | 1g |
¥1593.00 | 2024-08-09 |
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene
Comprehensive Overview of 1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene (CAS No. 1241953-01-4)
1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene (CAS No. 1241953-01-4) is a specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the bromine substituent and methoxymethoxy and trifluoromethoxy functional groups, make it a versatile building block for organic transformations. This compound has garnered significant attention due to its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.
The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene. Researchers frequently search for "trifluoromethoxy benzene derivatives" or "bromo-substituted aromatic ethers" to explore their applications in bioactive molecule design. Its stability under mild reaction conditions and compatibility with diverse catalysts further enhance its utility in high-value chemical synthesis.
From an industrial perspective, CAS No. 1241953-01-4 is often discussed alongside "green chemistry alternatives" and "sustainable synthesis routes," reflecting the market's shift toward environmentally friendly processes. Recent publications highlight its use in flow chemistry systems, reducing waste generation while improving yield—a critical consideration for manufacturers addressing ESG (Environmental, Social, and Governance) metrics.
Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, with users frequently querying "spectral data for bromo-trifluoromethoxy benzene." The electron-withdrawing effect of the trifluoromethoxy group significantly influences its reactivity patterns, a topic extensively covered in computational chemistry studies aiming to predict its behavior in novel reactions.
In material science, derivatives of 1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene contribute to liquid crystal formulations and OLED (Organic Light-Emitting Diode) materials. Searches for "aromatic bromides for electronic materials" often lead to this compound, given its ability to modify conjugation pathways in π-electron systems. Its thermal stability (up to 200°C in inert atmospheres) makes it suitable for high-temperature applications.
Regulatory compliance remains a key concern for global suppliers. While not classified as hazardous under major chemical inventories, proper handling guidelines for bromo-aromatics are emphasized in safety data sheets. The compound's shelf life—typically 24 months when stored under nitrogen at -20°C—is another frequently searched parameter by procurement specialists.
Emerging research explores enzymatic modifications of CAS 1241953-01-4, aligning with biotechnological advancements in catalysis. Patent analyses reveal its inclusion in novel anticancer agent syntheses, though detailed mechanisms remain proprietary. This dual applicability in small-molecule drugs and functional materials ensures sustained commercial interest.
For synthetic chemists, troubleshooting "low yield in methoxymethoxy deprotection" or "selective bromination techniques" often involves this substrate. Comparative studies with analogous chloro- or iodo-substituted derivatives provide insights into halogen-specific reactivity—a trending topic in organometallic chemistry forums.
Global market reports project steady growth for trifluoromethoxy-containing intermediates, with 1241953-01-4 serving as a benchmark compound. Its synthesis typically proceeds via Williamson etherification followed by regioselective bromination, with process optimization studies focusing on catalyst recycling and solvent recovery.
In academic settings, this compound features prominently in graduate-level courses covering "directed ortho metalation" and "protecting group strategies." Virtual screening platforms increasingly incorporate its structural motifs when predicting novel kinase inhibitors, demonstrating its relevance in computer-aided drug design.
1241953-01-4 (1-Bromo-2-(methoxymethoxy)-4-(trifluoromethoxy)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)